3-amino-N-(2,5-dimethoxyphenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide

Specification

• CAS No.: 496019-15-9
• Molecular Formula: C21H18N4O3S
• Molecular Weight: 406.46
• IUPAC Name: 3-amino-N-(2,5-dimethoxyphenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide
• Standard InChI: InChI=1S/C21H18N4O3S/c1-27-13-3-6-17(28-2)16(11-13)24-20(26)19-18(22)14-4-5-15(25-21(14)29-19)12-7-9-23-10-8-12/h3-11H,22H2,1-2H3,(H,24,26)
• Standard InChI Key: BQIMMKYKSLRJLD-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=C(C3=C(S2)N=C(C=C3)C4=CC=NC=C4)N

Introduction

3-amino-N-(2,5-dimethoxyphenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide is a complex organic compound with a molecular formula of C21H18N4O3S and a molecular weight of approximately 406.45762 g/mol. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities, including potential applications in pharmaceuticals.

Synthesis and Preparation

While specific synthesis details for 3-amino-N-(2,5-dimethoxyphenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide are not readily available, compounds within this class are typically synthesized through multi-step reactions involving the formation of the thienopyridine core followed by the introduction of the pyridin-4-yl and 2,5-dimethoxyphenyl groups. Common methods include condensation reactions and nucleophilic substitutions.

Biological Activity and Potential Applications

Thienopyridines have been explored for various biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. Although specific data on 3-amino-N-(2,5-dimethoxyphenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide is limited, related compounds have shown promising results in these areas. For instance, thienotriazolopyrimidines have demonstrated significant anti-inflammatory and analgesic activities with a good safety profile.

Research Findings and Future Directions

Given the structural complexity and potential biological activity of 3-amino-N-(2,5-dimethoxyphenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide, further research is warranted to explore its pharmacological properties. This could involve in vitro and in vivo studies to assess its efficacy and safety as a potential therapeutic agent. Additionally, molecular docking studies could provide insights into its mode of action and potential targets.